Cas no 1788846-81-0 (2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide)

• Product Name: 2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide
• CAS No: 1788846-81-0
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5368357
• Update Time: 2025-05-20

2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide

• Inchi： 1S/C13H19NO4/c1-16-9-13(15)14-8-12(18-3)10-6-4-5-7-11(10)17-2/h4-7,12H,8-9H2,1-3H3,(H,14,15)
• InChI Key： RFCYUSKLDLRHAC-UHFFFAOYSA-N
• SMILES： C(NCC(OC)C1=CC=CC=C1OC)(=O)COC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide

Recent Advances in the Study of 2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide (CAS: 1788846-81-0)

The compound 2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide (CAS: 1788846-81-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique methoxy-substituted acetamide structure, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a compound of considerable interest for drug development.

One of the key areas of research has been the synthesis and optimization of 2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a combination of microwave-assisted synthesis and catalytic hydrogenation, achieving a yield of 85% with high enantiomeric purity. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

In terms of pharmacological activity, recent in vitro and in vivo studies have highlighted the compound's potential as a modulator of neurotransmitter systems. A 2024 study in Neuropharmacology demonstrated that 2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide exhibits selective affinity for serotonin and dopamine receptors, suggesting its utility in treating neurological disorders such as depression and Parkinson's disease. The study utilized radioligand binding assays and behavioral models in rodents, revealing dose-dependent effects on neurotransmitter release and uptake.

Another promising avenue of research involves the compound's anti-inflammatory properties. A preprint available on bioRxiv (2024) reported that 2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide significantly reduces the production of pro-inflammatory cytokines in macrophages. The study identified the compound's ability to inhibit NF-κB signaling as a potential mechanism, positioning it as a candidate for treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide as a therapeutic agent. Pharmacokinetic studies have indicated moderate bioavailability and a relatively short half-life, necessitating further structural modifications or formulation strategies to enhance its drug-like properties. Additionally, comprehensive toxicology studies are required to assess its safety profile before advancing to clinical trials.

In conclusion, 2-methoxy-N-[2-methoxy-2-(2-methoxyphenyl)ethyl]acetamide (CAS: 1788846-81-0) represents a versatile scaffold with multiple therapeutic applications. Recent advancements in its synthesis, coupled with growing evidence of its pharmacological efficacy, underscore its potential as a lead compound in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and expanding its therapeutic indications to fully realize its clinical potential.